Cas no 1797887-18-3 (1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea)

• Product Name: 1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea
• CAS No: 1797887-18-3
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• CID: 6073152
• PubChem ID: 71810787
• Update Time: 2025-06-07

1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea
• F6452-1003
• 1797887-18-3
• AKOS024568735
• 1-(2-methoxy-2-phenylbutyl)-3-(o-tolyl)urea

• Inchi： 1S/C19H24N2O2/c1-4-19(23-3,16-11-6-5-7-12-16)14-20-18(22)21-17-13-9-8-10-15(17)2/h5-13H,4,14H2,1-3H3,(H2,20,21,22)
• InChI Key： YZBCWKKQIFAOOR-UHFFFAOYSA-N
• SMILES： N(CC(OC)(C1=CC=CC=C1)CC)C(NC1=CC=CC=C1C)=O

Computed Properties

• Exact Mass: 312.183778013g/mol
• Monoisotopic Mass: 312.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea

Comprehensive Overview of 1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea (CAS No. 1797887-18-3)

The compound 1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea (CAS No. 1797887-18-3) is a synthetic urea derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This molecule features a methoxy-phenylbutyl moiety linked to a 2-methylphenyl group via a urea bridge, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a modulator in biological systems, given its ability to interact with specific protein targets.

In recent years, the demand for specialized urea derivatives like 1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea has surged, driven by advancements in medicinal chemistry and the need for novel therapeutic agents. The compound's CAS No. 1797887-18-3 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural complexity and functional groups make it a candidate for further exploration in areas such as enzyme inhibition, receptor binding, and even as a building block for more complex molecules.

One of the key reasons for the growing interest in 1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea is its potential role in addressing unmet medical needs. For instance, urea derivatives are often investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The presence of the methoxy and methylphenyl groups in this compound suggests possible bioavailability and metabolic stability, which are critical factors in drug development. Researchers are also exploring its utility in agrochemicals, where urea-based compounds are known for their herbicidal and fungicidal activities.

The synthesis of 1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea involves multi-step organic reactions, often starting from readily available precursors like 2-methoxy-2-phenylbutanol and 2-methylphenyl isocyanate. The process typically requires careful optimization to achieve high yields and purity, as impurities can significantly impact the compound's performance in downstream applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this molecule and ensuring its quality.

From an industrial perspective, the scalability of producing 1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea is a topic of ongoing research. Companies specializing in fine chemicals and custom synthesis are investing in greener and more efficient methods to meet the rising demand. Sustainable practices, such as catalytic reactions and solvent recycling, are being explored to minimize environmental impact while maintaining cost-effectiveness.

In the context of user queries, common questions about CAS No. 1797887-18-3 include its solubility, stability under various conditions, and potential toxicity profiles. While comprehensive toxicological data may still be under investigation, preliminary studies suggest that this compound exhibits moderate stability in neutral pH environments and is soluble in common organic solvents like DMSO and ethanol. These properties make it suitable for laboratory use and further pharmacological testing.

Another area of interest is the patent landscape surrounding 1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea. Several patents have been filed in recent years, covering its synthesis methods and potential applications. This indicates a competitive environment where intellectual property protection is crucial for stakeholders. Researchers and companies are advised to conduct thorough patent searches before embarking on projects involving this compound.

Looking ahead, the future of 1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea appears promising, with potential breakthroughs in drug discovery and material science. Its versatility and unique chemical properties position it as a valuable tool for scientists and engineers. As more data becomes available, its applications are likely to expand, offering new opportunities for innovation and commercialization.

In summary, 1-(2-methoxy-2-phenylbutyl)-3-(2-methylphenyl)urea (CAS No. 1797887-18-3) represents a fascinating example of modern chemical innovation. Its structural features, combined with its potential applications, make it a compound worth watching in the coming years. Whether in pharmaceuticals, agrochemicals, or advanced materials, this molecule is poised to make a significant impact.